{4-[3-(1H-1,2,3-benzotriazol-1-yl)propanoyl]-1,4-oxazepan-6-yl}methanol

• IUPAC Name: 3-(benzotriazol-1-yl)-1-[6-(hydroxymethyl)-1,4-oxazepan-4-yl]propan-1-one
• InChI: InChI=1S/C15H20N4O3/c20-10-12-9-18(7-8-22-11-12)15(21)5-6-19-14-4-2-1-3-13(14)16-17-19/h1-4,12,20H,5-11H2
• InChI Key: KCIRIDZDWAVWQO-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(CN1C(=O)CCN2C3=CC=CC=C3N=N2)CO
• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol

Description

This compound belongs to a class of chemicals that feature benzotriazole, an aromatic heterocyclic compound, as a core structure. Benzotriazole derivatives are known for their versatile applications in corrosion inhibitors, pharmaceuticals, and materials science due to their unique physical, chemical, and biological properties.

Synthesis Analysis

The synthesis of benzotriazole derivatives typically involves the functionalization of the benzotriazole ring through various organic synthesis techniques such as nucleophilic substitution, amide bond formation, and ring expansion strategies. For instance, the synthesis of similar compounds often utilizes methods like the Arndt-Eistert synthesis for ring expansion or the use of reagents like dicyclohexylcarbodiimide for amide bond formation (Katritzky et al., 2001).

Molecular Structure Analysis

The molecular structure of benzotriazole derivatives is characterized by the presence of the benzotriazole moiety, which significantly influences the compound's electronic and spatial configuration. Techniques such as X-ray crystallography and NMR spectroscopy are pivotal in elucidating the molecular geometry, conformation, and stereochemistry of such compounds (Ohishi et al., 1995).

Chemical Reactions and Properties

Benzotriazole derivatives can undergo a range of chemical reactions, including nucleophilic substitution, oxidation, and reduction, depending on the functional groups attached to the core structure. These reactions are crucial for further modifying the compound for specific applications or studies.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and boiling point, of benzotriazole derivatives are influenced by the nature of the substituents and the molecular structure. For example, the introduction of alkyl or methanol groups can affect the compound's hydrophilicity and solubility in various solvents (Liang et al., 2016).

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzotriazole derivatives have been found to have a broad spectrum of biological properties including plant growth regulator, choleretic, antibacterial, antiprotozoal, and antiviral activity.

Safety and Hazards

Benzotriazole is considered hazardous by the 2012 OSHA Hazard Communication Standard. It’s labeled with the signal word “Warning” and hazard statements H302, H319, H332, H411, H412.